Cas no 2640963-58-0 (4-methoxy-2-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine)

• Product Name: 4-methoxy-2-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine
• CAS No: 2640963-58-0
• MF: C₁₆H₁₉N₇O
• MW: 325.368361711502
• CID: 5317680
• PubChem ID: 133503551
• Update Time: 2025-08-05

4-methoxy-2-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• AKOS040709702
• 4-methoxy-2-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine
• 2640963-58-0
• F6619-5803
• 4-[4-(4-Methoxy-2-pyrimidinyl)-1-piperazinyl]-2-methylpyrazolo[1,5-a]pyrazine

• Inchi： 1S/C16H19N7O/c1-12-11-13-15(17-5-6-23(13)20-12)21-7-9-22(10-8-21)16-18-4-3-14(19-16)24-2/h3-6,11H,7-10H2,1-2H3
• InChI Key： WBGLLQJZMABQLN-UHFFFAOYSA-N
• SMILES： C12=CC(C)=NN1C=CN=C2N1CCN(C2=NC=CC(OC)=N2)CC1

Computed Properties

• Exact Mass: 325.16510826g/mol
• Monoisotopic Mass: 325.16510826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.7Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 6.37±0.40(Predicted)

Additional information on 4-methoxy-2-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine

Comprehensive Overview of 4-methoxy-2-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine (CAS No. 2640963-58-0)

The compound 4-methoxy-2-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine, with the CAS number 2640963-58-0, is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a pyrazolo[1,5-a]pyrazine core with a piperazine and pyrimidine moiety, positions it as a promising candidate for drug discovery, particularly in targeting kinase inhibitors and G protein-coupled receptors (GPCRs). Researchers are increasingly exploring its potential in treating inflammatory diseases, cancer, and neurological disorders, aligning with current trends in precision medicine.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in high-throughput screening and computational drug design. The 4-methoxy-2-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine scaffold exemplifies this trend, offering tunable pharmacokinetic properties. Its methoxy group enhances metabolic stability, while the piperazine linker improves solubility—a critical factor for oral bioavailability. These features address common challenges in drug development, such as ADME (Absorption, Distribution, Metabolism, Excretion) optimization, a topic frequently searched by professionals in the field.

The compound’s mechanism of action is hypothesized to involve modulation of cell signaling pathways, particularly those mediated by protein kinases. Kinases are pivotal in cancer therapy, and inhibitors like this molecule are being investigated for their selectivity and reduced off-target effects. Online discussions often highlight queries about "next-generation kinase inhibitors" or "overcoming drug resistance in oncology", making this compound highly relevant. Its pyrimidine component, a common pharmacophore in FDA-approved drugs, further underscores its therapeutic potential.

From a synthetic chemistry perspective, CAS 2640963-58-0 represents a challenge and opportunity. The pyrazolo[1,5-a]pyrazine ring system requires innovative multi-step synthesis strategies, often involving palladium-catalyzed cross-coupling or cyclization reactions. These methods are frequently searched by chemists seeking "efficient heterocyclic synthesis protocols". The compound’s 2-methyl substitution also introduces steric considerations, influencing its binding affinity—a detail critical for structure-activity relationship (SAR) studies.

Beyond oncology, 4-methoxy-2-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine is being explored in neuropharmacology. Recent studies suggest its potential in modulating dopamine and serotonin receptors, linking it to neurodegenerative disease research. This aligns with growing public interest in "new treatments for Alzheimer’s" and "Parkinson’s disease breakthroughs". The compound’s ability to cross the blood-brain barrier (BBB)—a recurring search term—further bolsters its appeal.

In conclusion, 4-methoxy-2-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine (CAS 2640963-58-0) embodies the intersection of medicinal chemistry and translational research. Its multifaceted applications, from kinase inhibition to CNS drug development, reflect the compound’s versatility. As the scientific community continues to prioritize targeted therapies and personalized medicine, this molecule stands out as a compelling subject for future investigations and collaborations.